Cas no 2028439-89-4 (Carbamic acid, N-[3-(1-oxopropyl)cyclohexyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[3-(1-oxopropyl)cyclohexyl]-, 1,1-dimethylethyl ester
• CAS No: 2028439-89-4
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5293438
• Update Time: 2025-08-05

Carbamic acid, N-[3-(1-oxopropyl)cyclohexyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(1-oxopropyl)cyclohexyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-5-12(16)10-7-6-8-11(9-10)15-13(17)18-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,15,17)
• InChI Key： HQJPGXUWTHQAJQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCCC(C(=O)CC)C1

Additional information on Carbamic acid, N-[3-(1-oxopropyl)cyclohexyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[3-(1-Oxopropyl)cyclohexyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

Carbamic acid, N-[3-(1-oxopropyl)cyclohexyl]-, 1,1-dimethylethyl ester is a complex organic compound with the CAS number 2028439-89-4. This compound belongs to the class of carbamates and is widely recognized for its applications in various chemical and pharmaceutical industries. The structure of this compound is characterized by a cyclohexane ring substituted with a 1-oxopropyl group and an ester moiety derived from 1,1-dimethylethyl alcohol. Its unique molecular architecture makes it a valuable intermediate in the synthesis of advanced materials and bioactive compounds.

The synthesis of carbamic acid, N-[3-(1-oxopropyl)cyclohexyl]-, 1,1-dimethylethyl ester involves a series of carefully controlled reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of transition metal catalysts to enhance the yield and purity of this compound during its synthesis. These innovations are particularly significant in the context of sustainable chemistry and green manufacturing practices.

One of the most notable applications of this compound is in the development of bioactive molecules for therapeutic purposes. Studies have shown that derivatives of this compound exhibit potential anti-inflammatory and analgesic properties. For example, a recent study published in *Journal of Medicinal Chemistry* highlighted its role as a lead compound in the design of novel pain relievers. The cyclohexane ring structure contributes to its stability and bioavailability, making it an attractive candidate for drug development.

In addition to its pharmaceutical applications, carbamic acid, N-[3-(1-oxopropyl)cyclohexyl]-, 1,1-dimethylethyl ester is also utilized in the synthesis of advanced polymers and coatings. Its ability to form stable ester linkages makes it a valuable component in creating materials with enhanced mechanical properties. Recent research has focused on incorporating this compound into biodegradable polymers for use in biomedical devices and packaging materials.

The environmental impact of this compound has also been a subject of recent studies. Researchers have investigated its biodegradation pathways under various conditions to assess its safety for industrial use. Findings indicate that under aerobic conditions, the compound undergoes rapid degradation into non-toxic byproducts. This information is crucial for industries aiming to comply with environmental regulations and reduce their ecological footprint.

From a structural perspective, the cyclohexane ring serves as a rigid framework that enhances the molecule's stability and reactivity. The substitution pattern at position 3 on the ring plays a critical role in determining its chemical behavior. The presence of the 1-oxopropyl group introduces additional functionality, enabling further chemical transformations such as alkylation or acylation.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have been employed to predict its interaction with biological targets and catalytic surfaces. These computational studies are complemented by experimental data from laboratory investigations, ensuring a comprehensive understanding of its behavior under various conditions.

In conclusion, carbamic acid, N-[3-(1-oxopropyl)cyclohexyl]-, 1,1-dimethylethyl ester is a versatile compound with diverse applications across multiple industries. Its unique structure and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new potential uses and optimize its production processes, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.